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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

Tetrahydrofuran (THF) as a solvent in polymer synthesis. THF is a versatile and widely used

aprotic solvent, particularly valued for its ability to dissolve a broad range of monomers and

polymers, and its suitability for various polymerization techniques.[1][2][3] Its moderate polarity

and low boiling point facilitate controlled polymerization reactions and subsequent product

isolation.[2] This guide covers the essential properties of THF, safety and handling procedures,

purification methods, and detailed protocols for key polymerization reactions.

Properties of Tetrahydrofuran
Tetrahydrofuran ((CH₂)₄O) is a colorless, water-miscible organic liquid with an ether-like odor.

[4][5][6] Its key physical and chemical properties relevant to polymer synthesis are summarized

in Table 1.
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Property Value

Molar Mass 72.11 g/mol [5][6]

Boiling Point 66 °C[5]

Melting Point -108.5 °C[5]

Density (at 20 °C) 0.886 g/cm³[5]

Dielectric Constant (at 20 °C) 7.6[5]

Dipole Moment 1.75 D

Flash Point -22 °C[5]

Safety and Handling
THF presents several significant hazards that must be managed for safe laboratory use. It is

highly flammable and can form explosive peroxides upon exposure to air and light.[7][8] It is

also a skin and eye irritant.[7]

Key Safety Precautions:

Peroxide Formation: Always test for the presence of peroxides before use, especially with

older containers or those that have been opened.[7][8][9] THF containers should be dated

upon receipt and opening.[9] Unused THF should be disposed of after the recommended

safe storage period.[7]

Flammability: Work in a well-ventilated area, preferably within a fume hood, and away from

any sources of ignition.[7][9][10] Ensure proper grounding of metal containers to prevent

static discharge.[7][9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, closed-

toe shoes, and chemical safety goggles.[7][9][10][11] Standard nitrile gloves offer limited

protection as THF permeates them quickly; it is recommended to use thicker, chemical-

resistant gloves and to change them immediately upon contamination.[7][9]
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Storage: Store THF in tightly sealed, air-impermeable containers in a cool, dark, and well-

ventilated area, away from oxidizing agents.[7][9]

Purification of Tetrahydrofuran for Polymer
Synthesis
For most polymerization reactions, especially living polymerizations, it is crucial to use

anhydrous and peroxide-free THF. The presence of water or other protic impurities can

terminate living polymerizations.[12]

Protocol for THF Purification:

Pre-drying: If the THF contains significant amounts of water, it can be pre-dried by letting it

stand over anhydrous magnesium sulfate or calcium sulfate overnight, followed by filtration.

Removal of Peroxides: To remove peroxides, THF can be passed through a column of

activated alumina.[13] Alternatively, it can be refluxed over and distilled from a reducing

agent like sodium-benzophenone ketyl. The persistent blue or purple color of the ketyl

indicates that the solvent is dry and oxygen-free.

Final Distillation: For stringent requirements, THF should be distilled under an inert

atmosphere (e.g., nitrogen or argon) from a suitable drying agent immediately before use.

Common drying agents include sodium wire, potassium, or lithium aluminum hydride

(LiAlH₄).[8][12][13] Caution: Do not use LiAlH₄ if the THF is not peroxide-free, as this can

lead to an explosion.[8]

Diagram of THF Purification Workflow
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Pre-drying (Optional) Peroxide Removal Final Distillation Storage

Stir over CaH₂ or MgSO₄
Pass through activated alumina or
reflux over sodium-benzophenone

Distill from drying agent
(e.g., Na, LiAlH₄) under inert gas

Store over molecular sieves
under inert gas

Reactor Setup
(Flame-dried Schlenk flask under inert gas)

Add purified THF and Styrene

Cool to reaction temperature
(e.g., -78°C)

Add organolithium initiator

Stir for desired time

Add terminating agent (e.g., Methanol)

Precipitate in non-solvent, filter, and dry
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Reactor Setup
(Flame-dried Schlenk flask under inert gas)

Add purified monomer and solvent

Add initiator and catalyst

Heat and stir for desired time

Monitor monomer conversion (e.g., by NMR) Cool to room temperature

Dissolve and precipitate multiple times

Dry polymer under vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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